![molecular formula C23H25N5O3S B610361 Pyrintegrin CAS No. 1228445-38-2](/img/structure/B610361.png)
Pyrintegrin
Overview
Description
Pyrintegrin is a 2,4-disubstituted pyrimidine that induces the activation of β1 integrin and multiple growth factor receptors, including FGFR1, IGFR1, EGFR1, and HER2 . It is known to promote embryonic stem cells survival .
Molecular Structure Analysis
The molecular formula of Pyrintegrin is C23H25N5O3S . It is a 2,4-disubstituted pyrimidine .Physical And Chemical Properties Analysis
Pyrintegrin has a molecular weight of 451.5 g/mol . Its exact physical properties such as melting point, boiling point, and solubility are not mentioned in the search results.Scientific Research Applications
Enhancement of Pluripotent Stem Cell Survival
Pyrintegrin is known to significantly enhance the survival of human embryonic stem cells. It does so by activating β1 integrin, which plays a crucial role in cell adhesion and survival, especially after processes like trypsin-mediated single-cell dissociation .
Activation of Growth Factor Receptors
This compound acts as an integrin and tyrosine kinase activator, leading to the activation of multiple growth factor receptors. These include FGFR1, IGFR1, EGFR1, and HER2, which are essential for various cellular processes including proliferation and differentiation .
Adipogenesis Induction
Pyrintegrin has been reported to be robustly adipogenic. It induces adipose tissue formation both in vitro and in vivo by stimulating adipose stem/progenitor cells (ASCs) to differentiate into lipid-laden adipocytes. This is achieved through the upregulation of key adipogenic transcription factors such as PPARγ and C/EBPα .
Soft Tissue Reconstruction
Due to its adipogenic properties, Pyrintegrin holds therapeutic potential in soft tissue reconstruction and augmentation. It can be used to address focal adipose deficiencies caused by conditions like lipoatrophy, lumpectomy, or facial trauma. Pyrintegrin-primed human ASCs, when seeded in 3D-bioprinted biomaterial scaffolds, can lead to the formation of new adipose tissue .
Stem Cell Biology Research
In the field of stem cell biology, Pyrintegrin is used to maintain and self-renew pluripotent stem cells. It is particularly useful in the maintenance phase of human pluripotent stem cell research, contributing to the understanding of stem cell behavior and development .
Guided Tissue Regeneration
Pyrintegrin’s ability to induce differentiation of stem cells into specific cell types makes it a valuable tool in guided tissue regeneration. It can potentially be used to direct the formation of desired tissues in regenerative medicine applications .
Mechanism of Action
Target of Action
Pyrintegrin is primarily an agonist of β1-integrin . Integrins are a family of transmembrane receptors that facilitate cell-extracellular matrix (ECM) adhesion, which is crucial for cell survival and proliferation . Specifically, β1-integrin is the most common subunit and plays a key role in various cellular processes .
Mode of Action
Pyrintegrin interacts with its primary target, β1-integrin, enhancing cell-ECM adhesion-mediated integrin signaling . It increases the binding of the activated β1 integrin-specific antibody HUTS-21 and enhances the phosphorylation of multiple growth factor receptors and their downstream kinases, PI3K and MAPK .
Biochemical Pathways
The activation of β1-integrin by Pyrintegrin influences several biochemical pathways. It plays a crucial role in cell-cell adhesion and cell-ECM interactions, affecting various aspects of cellular progression, including cell motility, adhesion, migration, proliferation, differentiation, and resistance to chemotherapy .
Pharmacokinetics
These properties play a crucial role in the bioavailability and efficacy of a compound
Result of Action
Pyrintegrin’s interaction with β1-integrin leads to various molecular and cellular effects. It promotes the survival of embryonic stem cells and induces adipogenesis . In vitro, Pyrintegrin stimulates human adipose tissue-derived ASCs to differentiate into lipid-laden adipocytes, with differentiated cells increasingly secreting adiponectin, leptin, glycerol, and total triglycerides .
Action Environment
It is known that environmental factors such as temperature, salinity, and nutrient availability can significantly influence the activity and efficacy of many compounds
properties
IUPAC Name |
N-(cyclopropylmethyl)-4-[[4-(6-hydroxy-3,4-dihydro-2H-quinolin-1-yl)pyrimidin-2-yl]amino]benzenesulfonamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N5O3S/c29-19-7-10-21-17(14-19)2-1-13-28(21)22-11-12-24-23(27-22)26-18-5-8-20(9-6-18)32(30,31)25-15-16-3-4-16/h5-12,14,16,25,29H,1-4,13,15H2,(H,24,26,27) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRJTZIJWDLJKQO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C=CC(=C2)O)N(C1)C3=NC(=NC=C3)NC4=CC=C(C=C4)S(=O)(=O)NCC5CC5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N5O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
451.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Pyrintegrin |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.